![molecular formula C18H17N3O5S2 B2423915 Methyl 4-[({6-[(dimethylamino)sulfonyl]-1,3-benzothiazol-2-yl}amino)carbonyl]benzoate CAS No. 923678-30-2](/img/structure/B2423915.png)
Methyl 4-[({6-[(dimethylamino)sulfonyl]-1,3-benzothiazol-2-yl}amino)carbonyl]benzoate
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Description
“Methyl 4-[({6-[(dimethylamino)sulfonyl]-1,3-benzothiazol-2-yl}amino)carbonyl]benzoate” is an organic compound containing a benzothiazole ring, which is a type of heterocyclic compound . The molecule also contains a sulfonyl group, which consists of a sulfur atom bonded to two oxygen atoms and an organic substituent .
Scientific Research Applications
Antimicrobial Activity
Research has demonstrated that derivatives of benzothiazole possess significant antimicrobial properties. For instance, the synthesis of novel derivatives has shown promising antibacterial and antifungal activities against a variety of microorganisms, including Gram-positive and Gram-negative bacteria, as well as fungi. These compounds have been evaluated for their potential as antimicrobial agents, with some showing higher activity compared to reference drugs (Ghorab et al., 2017).
Anticancer Agents
The development of indapamide derivatives has been explored for their pro-apoptotic and anticancer activities. Certain derivatives have demonstrated significant inhibitory effects on melanoma cell lines, showcasing their potential as anticancer agents. The research also includes evaluations of these compounds as inhibitors of human carbonic anhydrase isoforms, indicating a multifaceted approach to cancer therapy (Yılmaz et al., 2015).
Corrosion Inhibition
Benzothiazole derivatives have been synthesized and studied for their corrosion inhibiting effects on steel in acidic environments. These studies have revealed that such compounds can significantly protect against corrosion, offering a potential application in industrial settings where metal preservation is crucial (Hu et al., 2016).
Environmental Impact and Degradation
The environmental fate of related sulfonylurea herbicides has been investigated, highlighting the degradation pathways and impact on watersheds. Such studies are essential for understanding the ecological implications of these compounds and ensuring their safe use in agricultural practices (Neary & Michael, 1989).
Properties
IUPAC Name |
methyl 4-[[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]carbamoyl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O5S2/c1-21(2)28(24,25)13-8-9-14-15(10-13)27-18(19-14)20-16(22)11-4-6-12(7-5-11)17(23)26-3/h4-10H,1-3H3,(H,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAYFFJUSOSZSHD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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